Cas no 73933-19-4 (Ethyl 2-(4-benzylmorpholin-2-yl)acetate)

• Product Name: Ethyl 2-(4-benzylmorpholin-2-yl)acetate
• CAS No: 73933-19-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD06658438
• CID: 59532
• PubChem ID: 12582571
• Update Time: 2025-05-23

Ethyl 2-(4-benzylmorpholin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-benzylmorpholin-2-yl)acetate
• (4-BENZYLMORPHOLIN-2-YL)ACETIC ACID ETHYL ESTER,
• (4-BENZYL-MORPHOLIN-2-YL)-ACETIC ACID METHYL ESTER
• 2-ethoxycarbonylmethyl-4-benzylmorpholine
• AB1420
• ethyl (4-benzylmorpholin-2-yl)acetate
• ethyl 4-(phenylmethyl)-2-morpholineacetate
• ethyl 4-benzyl-2-morpholineacetate
• ethyl 4-benzyl-2-morpholinylacetate
• N-benzyl-2-ethoxycarbonylmethylmorpholine
• (4-Benzyl-morpholin-2-yl)-acetic acid ethyl ester
• FT-0742455
• MFCD06658438
• CS-0315621
• AS-44573
• Ethyl2-(4-benzylmorpholin-2-yl)acetate
• SB38520
• AKOS015951448
• Ethyl (4-benzyl-2-morpholinyl)acetate
• SCHEMBL7366530
• WZFOBUJYPANZMG-UHFFFAOYSA-N
• YCA93319
• DTXSID00503329
• SodiumhydrogenN-(1-oxododecyl)-L-glutamate
• N-Benzyl-morpholine-2-yl-acetic acid, racemate
• 73933-19-4
• A837970
• Ethyl 2-(4-benzylmorpholin-2-yl)acetate;
• DB-013512

• MDL： MFCD06658438
• Inchi： 1S/C15H21NO3/c1-2-18-15(17)10-14-12-16(8-9-19-14)11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
• InChI Key： WZFOBUJYPANZMG-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CC(=O)OCC

Computed Properties

• Exact Mass: 263.15200
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 349.144°C at 760 mmHg
• Flash Point: 164.957°C
• Refractive Index: 1.519
• PSA: 38.77000
• LogP: 1.77850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Ethyl 2-(4-benzylmorpholin-2-yl)acetate

Ethyl 2-(4-benzylmorpholin-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(4-benzylmorpholin-2-yl)acetate, with CAS No. 73933-19-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with an ethyl acetate group, making it a valuable component in various chemical reactions and applications.

The morpholine core of Ethyl 2-(4-benzylmorpholin-2-yl)acetate plays a pivotal role in its chemical reactivity and stability. Morpholine derivatives are known for their ability to act as both nucleophiles and bases, which makes them highly useful in the synthesis of complex molecules. Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer chemistry.

One of the most notable applications of Ethyl 2-(4-benzylmorpholin-2-yl)acetate is its use as a precursor in the synthesis of biodegradable polymers. Researchers have demonstrated that this compound can be effectively polymerized under controlled conditions to form materials with excellent mechanical properties and biocompatibility. These polymers have shown promise in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in polymer synthesis, Ethyl 2-(4-benzylmorpholin-2-yl)acetate has also been explored for its potential in catalytic processes. The benzyl group attached to the morpholine ring enhances the compound's ability to act as a ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have leveraged this property to develop more efficient and selective catalysts for industrial applications.

The synthesis of Ethyl 2-(4-benzylmorpholin-2-yl)acetate involves a multi-step process that typically begins with the preparation of morpholine derivatives. The introduction of the benzyl group is achieved through nucleophilic substitution reactions, followed by esterification to form the final product. This process requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, Ethyl 2-(4-benzylmorpholin-2-yl)acetate exhibits favorable biodegradation characteristics, making it a sustainable choice for eco-friendly chemical processes. Studies have shown that this compound can be effectively degraded by microorganisms under aerobic conditions, reducing its environmental footprint.

In conclusion, Ethyl 2-(4-benzylmorpholin-2-yl)acetate (CAS No. 73933-19-4) is a multifaceted compound with wide-ranging applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.